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Compound of Interest

Compound Name: Triisopropyl phosphite

Cat. No.: B093893 Get Quote

An In-depth Technical Guide to the Synthesis of Triisopropyl Phosphite from Phosphorus

Trichloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predominant method for

synthesizing triisopropyl phosphite from phosphorus trichloride. It includes a detailed

experimental protocol, quantitative data, and visual diagrams to illustrate the chemical pathway

and experimental workflow.

Introduction
Triisopropyl phosphite, a phosphite ester with the formula P(OCH(CH₃)₂)₃, is a versatile

reagent and intermediate in organic synthesis.[1] Its applications include use in the Michaelis-

Arbuzov reaction, Perkow-type reactions, as a ligand in organometallic chemistry, and as a

component in the production of insecticides and stabilizers.[1][2] The most common and

industrially significant method for its preparation involves the reaction of phosphorus trichloride

with isopropyl alcohol in the presence of a base to scavenge the hydrogen chloride byproduct.

[1][3]

Reaction Principle and Mechanism
The synthesis proceeds via the nucleophilic attack of three equivalents of isopropyl alcohol on

the electrophilic phosphorus center of phosphorus trichloride. Each substitution step releases
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one equivalent of hydrogen chloride (HCl). To drive the reaction to completion and prevent

unwanted side reactions, a tertiary amine, such as diethylaniline or triethylamine, is used as an

acid scavenger.[2][4][5] The amine reacts with HCl to form a solid ammonium salt, which can

be easily removed by filtration.

The overall balanced chemical equation is:

PCl₃ + 3 (CH₃)₂CHOH + 3 R₃N → P(OCH(CH₃)₂)₃ + 3 R₃NH⁺Cl⁻ (where R₃N is a tertiary

amine)

Reaction Mechanism
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Reactants

ProductsPCl₃

3 (CH₃)₂CHOH

3 R₃N

P(O-i-Pr)₃

3 R₃NH⁺Cl⁻

+ 3 R₃N

+ 3 R₃N
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1. Combine Isopropyl Alcohol,
Diethylaniline & Petroleum Ether

2. Add PCl₃ Solution
(in Petroleum Ether) Dropwise

3. Heat Under Reflux
(~1 hour)

4. Cool and Filter to Remove
Diethylaniline Hydrochloride

5. Concentrate Filtrate
(Distill off Petroleum Ether)

6. Purify by
Vacuum Distillation

Final Product:
Triisopropyl Phosphite

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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